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Introduction
Metam-sodium is a broad-spectrum soil fumigant widely employed in agriculture for the pre-

plant control of a diverse range of soil-borne pests, including plant-parasitic nematodes, fungi,

and weeds.[1] Its efficacy, particularly against economically significant nematodes such as root-

knot nematodes (Meloidogyne spp.), makes it an essential tool in integrated pest management

strategies for numerous high-value crops.[1][2] Metam-sodium is a water-soluble liquid that,

upon introduction into the soil, decomposes to release methyl isothiocyanate (MITC), a volatile

and potent biocide that is the primary active agent responsible for its nematicidal activity.[1][3]

[4][5] The effectiveness of metam-sodium is highly dependent on proper soil preparation,

application technique, and favorable environmental conditions that ensure the uniform

distribution of MITC throughout the soil profile.[1][6]

This document provides detailed application notes and protocols for the use of metam-sodium
in controlling nematode populations, intended for researchers, scientists, and drug

development professionals.

Mechanism of Action
The primary mode of action of metam-sodium involves its chemical conversion into methyl

isothiocyanate (MITC) in the presence of soil moisture.[3][5] This transformation is a rapid,

abiotic decomposition process.[5][7] The resulting MITC gas disperses through the soil pores,
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primarily in the water phase, where it exerts its biocidal effects.[1] The toxicity of MITC is non-

specific, involving the denaturation of essential proteins and enzymes within nematodes and

other target organisms through interactions with sulfhydryl groups, leading to widespread

cellular disruption and mortality.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b121830?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_of_Metam_Sodium_and_Metam_Potassium_for_the_Control_of_Root_Knot_Nematodes_Meloidogyne_spp.pdf
https://www.eastman.com/en/products/product-detail/71103619/metam-sodium
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Nematicidal_Properties_of_Metam_Compounds.pdf
https://www.jindunchemical.com/h-nd-818.html
https://www.jindunchemical.com/h-nd-818.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Mechanism_of_Action_of_Metam_Sodium_in_Soil_Fumigation.pdf
https://spudman.com/article/study-shows-placement-fumigant-metam-sodium-key-effectiveness/
https://www.ars.usda.gov/arsuserfiles/20361500/pdf_pubs/P2122.pdf
https://www.benchchem.com/product/b121830#metam-sodium-application-techniques-for-nematode-control
https://www.benchchem.com/product/b121830#metam-sodium-application-techniques-for-nematode-control
https://www.benchchem.com/product/b121830#metam-sodium-application-techniques-for-nematode-control
https://www.benchchem.com/product/b121830#metam-sodium-application-techniques-for-nematode-control
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121830?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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